Cas no 55091-76-4 (2(3H)-Furanone, 3-butyldihydro-5-methyl-, trans-)

• Product Name: 2(3H)-Furanone, 3-butyldihydro-5-methyl-, trans-
• CAS No: 55091-76-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 352856
• PubChem ID: 71364310
• Update Time: 2025-04-19

2(3H)-Furanone, 3-butyldihydro-5-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-butyldihydro-5-methyl-, trans-
• DTXSID80787786
• 55091-76-4
• (3S,5S)-3-Butyl-5-methyloxolan-2-one

• Inchi： 1S/C9H16O2/c1-3-4-5-8-6-7(2)11-9(8)10/h7-8H,3-6H2,1-2H3/t7-,8-/m0/s1
• InChI Key： SLHHEERUKABFQC-YUMQZZPRSA-N
• SMILES： O1C([C@@H](CCCC)C[C@@H]1C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones